Cas no 343790-65-8 (2-Isothiocyanato-1,3-dimethoxybenzene)

2-Isothiocyanato-1,3-dimethoxybenzene is a versatile aromatic isothiocyanate derivative characterized by its reactive isothiocyanate (-N=C=S) functional group and dimethoxy substitution pattern. This compound is particularly valuable in organic synthesis and pharmaceutical research, where it serves as a key intermediate for the preparation of heterocyclic compounds, thiourea derivatives, and bioactive molecules. The electron-donating methoxy groups enhance its stability and influence reactivity in nucleophilic addition reactions. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, agrochemical development, and material science. The compound is typically handled under controlled conditions due to the reactivity of the isothiocyanate moiety.

2-Isothiocyanato-1,3-dimethoxybenzene structure

343790-65-8 structure

Product Name:2-Isothiocyanato-1,3-dimethoxybenzene

CAS No:343790-65-8

MF:C₉H₉NO₂S

MW:195.238260984421

MDL:MFCD00046792

CID:2621057

PubChem ID:12635588

Update Time:2025-10-23

2-Isothiocyanato-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

- 2-isothiocyanato-1,3-dimethoxybenzene
- 2,6-dimethoxy-phenyl isothiocyanate
- TQP0285
- AKOS037643935
- MFCD00046792
- 343790-65-8
- SCHEMBL18245706
- AS-41097
- SY075067
- 2,6-DIMETHOXYPHENYL ISOTHIOCYANATE
- 2-Isothiocyanato-1,3-dimethoxybenzene
- MDL： MFCD00046792
- Inchi： 1S/C9H9NO2S/c1-11-7-4-3-5-8(12-2)9(7)10-6-13/h3-5H,1-2H3
- InChI Key： HXXWRRXCLBJOIV-UHFFFAOYSA-N
- SMILES： S=C=NC1C(=CC=CC=1OC)OC

Computed Properties

Exact Mass: 195.03539970g/mol
Monoisotopic Mass: 195.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.9
XLogP3: 3.3

2-Isothiocyanato-1,3-dimethoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM327828-5g	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8	95%+	5g	$1562	2021-06-16
Alichem	A019090250-250mg	2-Isothiocyanato-1,3-dimethoxybenzene	343790-65-8	95%	250mg	$298.10	2023-09-02
Alichem	A019090250-1g	2-Isothiocyanato-1,3-dimethoxybenzene	343790-65-8	95%	1g	$678.00	2023-09-02
TRC	B452600-10mg	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8		10mg	$ 50.00	2022-06-07
TRC	B452600-50mg	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8		50mg	$ 160.00	2022-06-07
TRC	B452600-100mg	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8		100mg	$ 230.00	2022-06-07
Chemenu	CM327828-5g	2-isothiocyanato-1,3-dimethoxybenzene	343790-65-8	95%+	5g	$1562	2022-06-11
abcr	AB445837-250mg	2-Isothiocyanato-1,3-dimethoxybenzene, min. 95%; .	343790-65-8		250mg	€513.40	2024-08-03
abcr	AB445837-1g	2-Isothiocyanato-1,3-dimethoxybenzene, min. 95%; .	343790-65-8		1g	€1201.10	2024-08-03
abcr	AB445837-250 mg	2-Isothiocyanato-1,3-dimethoxybenzene, min. 95%; .	343790-65-8		250mg	€513.40	2023-06-16

2-Isothiocyanato-1,3-dimethoxybenzene Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Related Categories

343790-65-8 (2-Isothiocyanato-1,3-dimethoxybenzene) Related Products

Recommended suppliers

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.

上海嵘奥生物技术有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent